molecular formula C17H11N3 B13732342 2,9,11-triazapentacyclo[10.8.0.02,10.04,8.015,20]icosa-1(12),3,5,8,10,13,15,17,19-nonaene CAS No. 204-86-4

2,9,11-triazapentacyclo[10.8.0.02,10.04,8.015,20]icosa-1(12),3,5,8,10,13,15,17,19-nonaene

Cat. No.: B13732342
CAS No.: 204-86-4
M. Wt: 257.29 g/mol
InChI Key: JVFJGDVFJYTLFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,9,11-Triazapentacyclo[10.8.0.0²,¹⁰.0⁴,⁸.0¹⁵,²⁰]icosa-1(12),3,5,8,10,13,15,17,19-nonaene is a nitrogen-rich pentacyclic compound characterized by a fused polycyclic framework with three nitrogen atoms embedded in its structure.

Properties

CAS No.

204-86-4

Molecular Formula

C17H11N3

Molecular Weight

257.29 g/mol

IUPAC Name

2,9,11-triazapentacyclo[10.8.0.02,10.04,8.015,20]icosa-1(12),3,5,8,10,13,15,17,19-nonaene

InChI

InChI=1S/C17H11N3/c1-2-6-13-11(4-1)8-9-15-16(13)20-10-12-5-3-7-14(12)18-17(20)19-15/h1-6,8-10H,7H2

InChI Key

JVFJGDVFJYTLFU-UHFFFAOYSA-N

Canonical SMILES

C1C=CC2=CN3C4=C(C=CC5=CC=CC=C54)N=C3N=C21

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,9,11-triazapentacyclo[10.8.0.02,10.04,8.015,20]icosa-1(12),3,5,8,10,13,15,17,19-nonaene typically involves multiple steps, including cyclization reactions and the use of specific catalysts to achieve the desired structure. The exact synthetic routes and reaction conditions are often proprietary and can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and advanced purification techniques to ensure consistency and quality. The process is optimized to minimize waste and maximize efficiency, often involving continuous flow chemistry and automated systems.

Chemical Reactions Analysis

Types of Reactions

2,9,11-triazapentacyclo[10.8.0.02,10.04,8.015,20]icosa-1(12),3,5,8,10,13,15,17,19-nonaene can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: Substitution reactions can occur, where one functional group is replaced by another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

    Oxidizing agents: Potassium permanganate, hydrogen peroxide.

    Reducing agents: Lithium aluminum hydride, sodium borohydride.

    Substituting agents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

2,9,11-triazapentacyclo[10.8.0.02,10.04,8.015,20]icosa-1(12),3,5,8,10,13,15,17,19-nonaene has a wide range of applications in scientific research, including:

    Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties, including as an antimicrobial or anticancer agent.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,9,11-triazapentacyclo[10.8.0.02,10.04,8.015,20]icosa-1(12),3,5,8,10,13,15,17,19-nonaene involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Variations

10-Hydroxy-2-azapentacyclo[10.8.0.0²,¹⁰.0⁴,⁹.0¹⁵,²⁰]icosa-1(12),4(9),5,7,13,15(20),16,18-octaene-3,11-dione
  • Key Differences : This analog replaces two nitrogen atoms with oxygen-containing groups (hydroxy and dione substituents), reducing nitrogen count but introducing carbonyl reactivity.
(1Z,7Z,13Z,15E)-15-Methoxy-14-azatetracyclo[14.4.0.0²,⁷.0⁸,¹³]icosa-1,3,5,7,9,11,13,15,17,19-decaene
  • Key Differences : A tetracyclic framework with a methoxy group and one fewer nitrogen atom.
  • Impact : The methoxy group introduces steric hindrance and electron-donating effects, which may stabilize the molecule against oxidation but reduce aromatic conjugation .
N-methyl-2-(6-thia-4,9,19-triazapentacyclo[10.7.1.0³,⁷.0⁸,²⁰.0¹³,¹⁸]icosa-1,3(7),4,8,10,12(20),13,15,17-nonaen-2-yl)ethanamine
  • Key Differences : Incorporates a sulfur atom (6-thia) and an ethylamine side chain.
  • Impact : Sulfur enhances electron delocalization and may improve bioactivity, as seen in thia-containing pharmaceuticals. The ethylamine chain could facilitate receptor binding in biological systems .

Substituent-Driven Property Modifications

Substituents significantly alter physicochemical and biological behaviors:

  • Hydroxy/Dione Groups (as in ): Increase polarity and thermal stability.
  • Methoxy Groups (as in ): Improve lipophilicity, enhancing membrane permeability but reducing aqueous solubility.

Stability and Reactivity

  • 2,9,11-Triazapentacyclo Compound : Predicted to exhibit moderate stability due to aromatic conjugation, though susceptibility to electrophilic attack at nitrogen sites is possible.
  • Methoxy-Substituted Analog (): Stability under ambient conditions is noted, but decomposition may occur with strong oxidizers.
  • Thia-Containing Derivative (): Enhanced stability against enzymatic degradation, a trait leveraged in drug design.

Data Table: Comparative Analysis of Structural Analogs

Compound Name Heteroatoms Key Substituents Notable Properties
2,9,11-Triazapentacyclo[...]nonaene 3N None High conjugation, rigid framework
10-Hydroxy-2-azapentacyclo[...]dione 1N, 2O Hydroxy, dione Polar, hydrogen-bonding capacity
15-Methoxy-14-azatetracyclo[...]decaene 1N, 1O Methoxy Lipophilic, moderate stability
6-Thia-4,9,19-triazapentacyclo[...]ethanamine 3N, 1S Thia, ethylamine Enhanced bioactivity, redox activity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.